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Compound of Interest

Compound Name: BDP FL methyltetrazine

Cat. No.: B12280585

Get Quote

Executive Summary
BDP FL methyltetrazine is a fluorogenic probe designed for the rapid, specific labeling of

trans-cyclooctene (TCO)-tagged biomolecules via the Inverse Electron Demand Diels-Alder

(IEDDA) reaction.[1] Unlike conventional fluorophores that are always "on," this molecule

utilizes the tetrazine moiety as a potent fluorescence quencher.[2] Upon reaction with TCO, the

quenching mechanism is disrupted, resulting in a dramatic restoration of fluorescence (up to

900-fold turn-on). This "fluorogenic switch" eliminates the need for washing steps in many

applications, making it ideal for real-time intracellular imaging and pulse-chase experiments.

Photophysical Properties
The core fluorophore, BDP FL (a Boron-Dipyrromethene derivative), exhibits spectral

characteristics virtually identical to Fluorescein (FITC) but with superior photostability and pH

independence.[3][4]
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Parameter Value Condition / Notes

Excitation Maximum (

)
503 nm

Matches 488 nm Argon laser

lines

Emission Maximum (

)
509 nm FITC/GFP channel compatible

Extinction Coefficient (

)

~80,000 – 92,000 High absorptivity

Quantum Yield (

)
0.97 Post-reaction state (Turn-ON)

Stokes Shift ~6 nm
Small, characteristic of

BODIPY dyes

Solubility DMSO, DMF, DCM
Low aqueous solubility; dilute

into buffer

Solvent Effects[3][4]
Polarity Independence: Unlike Fluorescein, BDP FL fluorescence is largely insensitive to

solvent polarity and pH (down to pH 4).

Stability: The methyltetrazine moiety offers enhanced hydrolytic stability in aqueous buffers

compared to hydrogen-substituted tetrazines, preventing non-specific degradation during

long incubations.

Mechanism of Action: The Fluorogenic Switch
The utility of BDP FL methyltetrazine lies in its ability to remain dark until it finds its target.

This is governed by Photoinduced Electron Transfer (PET) and Energy Transfer to Dark State

(ETDS).

Mechanism Diagram
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The following diagram illustrates the transition from the quenched "OFF" state to the

fluorescent "ON" state.
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Caption: Mechanism of fluorescence restoration. Tetrazine quenches BDP FL via PET.

Reaction with TCO breaks the conjugation/electronic coupling, stopping PET and restoring

emission.

Experimental Protocols
Preparation of Stock Solutions
Critical: BDP FL methyltetrazine is hydrophobic. Direct dissolution in aqueous buffer will

cause precipitation and aggregation.

Solvent: Dissolve the lyophilized powder in anhydrous DMSO or DMF.

Concentration: Prepare a 10 mM stock solution.
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Storage: Aliquot and store at -20°C, protected from light and moisture. Stable for 6-12

months.

Intracellular Labeling Workflow (Live Cell)
This protocol assumes the target protein of interest (POI) has already been modified with TCO

(e.g., via TCO-lysine incorporation or TCO-NHS ester labeling of surface proteins).

Step-by-Step Methodology:

Pulse (TCO Introduction): Incubate cells with TCO-modified precursor or express TCO-

tagged protein.

Wash 1: Briefly wash cells with PBS (1x) to remove unbound TCO reagents.

Labeling (Click Reaction):

Dilute BDP FL methyltetrazine stock (10 mM) into pre-warmed culture media or HBSS to

a final concentration of 100 nM – 1 µM.

Note: Lower concentrations (100-500 nM) reduce background for no-wash imaging.

Incubate for 15–30 minutes at 37°C.

Wash 2 (Optional): Due to the fluorogenic nature, washing is often unnecessary. However,

for highest signal-to-noise ratio, rinse 1x with media.

Imaging: Image immediately using standard FITC/GFP filter sets (Ex 488 / Em 510-530).

Workflow Diagram
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Start: TCO-Modified Target
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Caption: Operational workflow for BDP FL Methyltetrazine labeling. The "No-Wash" path is

enabled by the probe's fluorogenic properties.

Troubleshooting & Optimization
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Issue Probable Cause Corrective Action

Precipitation Aqueous stock preparation

Always dissolve in DMSO/DMF

first. Keep organic co-solvent <

1% in final buffer.

High Background
Non-specific hydrophobic

binding

Add 0.1% BSA or 0.05%

Tween-20 to the incubation

buffer. Reduce probe

concentration to <500 nM.

Low Signal
TCO instability or steric

hindrance

TCO can isomerize to cis-

cyclooctene (unreactive) if

stored improperly. Use fresh

TCO. Ensure TCO linker

length is sufficient

(PEG4/PEG8).

Slow Kinetics Low concentration

Methyltetrazine is slower than

H-tetrazine. Increase

incubation time to 60 mins or

concentration to 1-5 µM if

kinetics are limiting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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